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Compound of Interest

Compound Name: 3-(4-Bromophenyl)azetidine

Cat. No.: B121925 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensuring a secure and productive laboratory environment. This

document provides critical safety protocols, personal protective equipment (PPE)

recommendations, and disposal guidelines for 3-(4-Bromophenyl)azetidine.

Chemical Identifiers:

CAS Number: 7215-01-2

Molecular Formula: C9H10BrN

The hydrochloride salt, 3-(4-Bromophenyl)azetidine hydrochloride, has a CAS number of

90561-74-3.[1][2][3]

Hazard Identification and Personal Protective
Equipment
Based on available safety data for 3-(4-Bromophenyl)azetidine and structurally similar

compounds, this chemical should be handled with care. It is known to cause skin and eye

irritation and may cause respiratory irritation.[4]

Summary of Hazard Statements:
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Hazard Code Description

H302 Harmful if swallowed

H315 Causes skin irritation[4]

H319 Causes serious eye irritation[4]

H332 Harmful if inhaled

| H335 | May cause respiratory irritation[4] |

Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense against accidental exposure.[5] The

following table summarizes the recommended PPE for handling this compound.
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Scenario Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Handling Solid

Compound

(weighing,

aliquoting)

Safety glasses

with side-shields

or safety

goggles.[5]

Chemical-

resistant gloves

(e.g., nitrile).[5]

[6]

Standard

laboratory coat.

[5]

Use in a

chemical fume

hood is

recommended. If

a fume hood is

not available and

there is a risk of

dust formation, a

NIOSH-approved

respirator may

be necessary.[5]

Handling

Solutions of the

Compound

Safety glasses

with side-shields

or safety

goggles.[5]

Chemical-

resistant gloves,

inspected before

use.[5]

Laboratory coat.

[5]

Work in a well-

ventilated area. A

chemical fume

hood is

recommended

for procedures

with a risk of

aerosolization.[5]

Cleaning Spills
Safety glasses or

goggles.[5]

Chemical-

resistant gloves.

[5]

Laboratory coat

or appropriate

protective

clothing.[5]

A NIOSH-

approved

respirator may

be necessary

depending on the

spill size and

ventilation.[7]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to standard operating procedures is crucial for minimizing risk.

Preparation:
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Before handling, ensure that a safety shower and eyewash station are readily accessible.

Conduct all manipulations of the solid compound within a certified chemical fume hood to

minimize inhalation exposure.[5]

Inspect all PPE for integrity before use.[5]

Handling:

Avoid direct contact with skin, eyes, and clothing.[5]

Avoid breathing dust or aerosols. Do not generate dust when handling the solid.[5]

Use appropriate, clean, and dry glassware and utensils.

Wash hands thoroughly with soap and water after handling, before breaks, and at the end

of the workday.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[4][8]

Keep away from incompatible substances.

Disposal Plan
Proper disposal of 3-(4-Bromophenyl)azetidine and any contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.[5]

Solid Waste: Collect unused 3-(4-Bromophenyl)azetidine powder in a designated, sealed,

and clearly labeled hazardous waste container.[5]

Contaminated Materials: Disposable items such as gloves, pipette tips, and weighing paper

that have come into contact with the compound should be placed in a sealed bag and

disposed of as hazardous chemical waste.[5]

Disposal Procedure: All waste containing this compound should be disposed of through a

licensed professional waste disposal service in accordance with federal, state, and local
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regulations.[4][9] Do not dispose of down the drain.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety considerations for handling 3-(4-
Bromophenyl)azetidine.
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Workflow for Handling 3-(4-Bromophenyl)azetidine

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Verify Fume Hood Operation

Don Appropriate PPE

Weigh/Transfer Solid in Fume Hood

Proceed with caution

Prepare Solution in Fume Hood

Segregate Waste

Dispose of contaminated consumablesConduct Experiment

Dispose of contaminated consumables

Decontaminate Glassware Dispose of contaminated consumables

Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of 3-(4-Bromophenyl)azetidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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